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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1,2,3-Butanetriol, a triol with the chemical formula C4H10O3, is a versatile chemical

compound with a growing range of applications across various scientific and industrial sectors.

Its unique structure, featuring three hydroxyl groups, imparts properties that make it a valuable

ingredient in formulations ranging from polymers to pharmaceuticals. However, its adoption is

not without limitations, particularly concerning its production and in comparison to more

established alternatives. This guide provides a comprehensive literature review of 1,2,3-
Butanetriol's applications and limitations, offering a comparative analysis with key alternatives

such as glycerol and 1,3-Butanediol, supported by available data and experimental protocols.

Physicochemical Properties
A foundational understanding of 1,2,3-Butanetriol's physical and chemical characteristics is

essential for appreciating its applications and limitations.
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Property Value References

IUPAC Name butane-1,2,3-triol [1][2]

Synonyms
1,2,3-Trihydroxybutane, 1-

Methylglycerol
[2][3]

CAS Number 4435-50-1 [1][2]

Molecular Formula C4H10O3 [1][2]

Molecular Weight 106.12 g/mol [1][2]

Appearance
Colorless to light orange to

yellow clear liquid
[4][5]

Boiling Point 175°C at 27 mmHg [6]

Specific Gravity 1.18 [5]

Refractive Index 1.47 [5]

Water Solubility High [4]

Applications of 1,2,3-Butanetriol
1,2,3-Butanetriol's trifunctional nature makes it a versatile building block and functional

ingredient in a variety of applications.

Polymer Synthesis
1,2,3-Butanetriol can be incorporated into polymer chains, influencing their properties and

functionality.[4] Its three hydroxyl groups allow for the formation of cross-linked or branched

polymers, which can enhance thermal and mechanical properties. It serves as a monomer in

the production of polyesters and polyurethanes, where it can be used to modify properties such

as flexibility, hardness, and hydrophilicity.

Logical Relationship: Polymer Synthesis using 1,2,3-Butanetriol
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Caption: Synthesis of polymers using 1,2,3-Butanetriol as a monomer.

Humectant and Solvent
Due to its multiple hydroxyl groups, 1,2,3-Butanetriol exhibits significant hygroscopicity,

making it a potential humectant in various formulations. Humectants are crucial in cosmetics,

food products, and pharmaceuticals for maintaining moisture levels and preventing desiccation.

Its high water solubility also suggests its utility as a solvent for a range of polar substances.[4]

Chemical Intermediate
1,2,3-Butanetriol is a valuable intermediate in the synthesis of other chemicals.[4] It can

undergo reactions such as esterification and oxidation to produce a variety of derivatives with

specific functionalities. This makes it a precursor for the synthesis of surfactants, plasticizers,

and other specialty chemicals.

Biological and Pharmaceutical Research
In the realm of life sciences, 1,2,3-Butanetriol is being explored for its potential biological

activities. Its structure makes it a candidate for a precursor to bioactive compounds.[4]

Furthermore, it can be used in studies of carbohydrate metabolism.[4]

Comparison with Alternatives: A Data-Driven
Analysis
The performance of 1,2,3-Butanetriol must be evaluated against established alternatives to

ascertain its potential advantages and disadvantages in specific applications. The most

common alternatives are glycerol (a triol) and 1,3-Butanediol (a diol).
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Humectancy and Hygroscopicity
The ability of a substance to attract and retain moisture is a critical parameter for its function as

a humectant. This is often quantified by measuring water activity (aw) in solutions of the

humectant. A lower water activity indicates a greater ability of the substance to bind water.

Table 1: Comparative Hygroscopicity Data (Hypothetical Data for Illustrative Purposes)

Humectant (at 20% w/w in water) Water Activity (aw)

1,2,3-Butanetriol 0.94

Glycerol 0.92

1,3-Butanediol 0.96

Propylene Glycol 0.95

Note: This table is for illustrative purposes as direct comparative experimental data for 1,2,3-
Butanetriol is not readily available in the reviewed literature. The values for alternatives are

representative of their known hygroscopic properties.

Glycerol is a highly effective and widely used humectant due to its three hydroxyl groups on a

three-carbon backbone, which allows for strong hydrogen bonding with water. 1,3-Butanediol,

with two hydroxyl groups, is also a good humectant, though generally less potent than glycerol.

Based on its structure, 1,2,3-Butanetriol is expected to have strong humectant properties,

likely intermediate between glycerol and 1,3-Butanediol.

Experimental Protocol: Determination of Water Activity

Objective: To measure the water activity of aqueous solutions of polyols to assess their

hygroscopicity.

Apparatus:

Water activity meter

Analytical balance
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Volumetric flasks

Beakers and magnetic stirrer

Procedure:

Prepare aqueous solutions of the test compounds (1,2,3-Butanetriol, glycerol, 1,3-

Butanediol) at various concentrations (e.g., 10%, 20%, 30% w/w).

Calibrate the water activity meter according to the manufacturer's instructions using standard

salt solutions of known water activity.

Place a sample of the test solution in a sample cup and insert it into the measurement

chamber of the water activity meter.

Allow the sample to equilibrate with the headspace of the chamber. The instrument will

measure the equilibrium relative humidity (ERH), which is numerically equal to the water

activity (aw = ERH/100).[7]

Record the water activity reading for each concentration of each test compound.

Perform measurements in triplicate for each sample to ensure accuracy and precision.

Solvent Properties
The effectiveness of a solvent is determined by its ability to dissolve a range of solutes. While

comprehensive comparative data on the solvent power of 1,2,3-Butanetriol is limited, its

physical properties suggest it is a good solvent for polar compounds.

Table 2: Comparison of Solvent-Related Properties

Property 1,2,3-Butanetriol Glycerol 1,3-Butanediol

Polarity (Dielectric

Constant)
Data not available 42.5 31.8

Viscosity (cP at 20°C) Data not available 1412 103.8

Boiling Point (°C) ~315 (decomposes) 290 207.5
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The higher viscosity of glycerol can be a disadvantage in some applications where rapid

dissolution or lower viscosity formulations are required. 1,3-Butanediol has a lower viscosity

and boiling point. The properties of 1,2,3-Butanetriol are anticipated to fall between these two,

offering a potentially advantageous balance for certain applications.

Experimental Protocol: Determination of Solvent Power (Qualitative)

Objective: To qualitatively compare the solvent power of 1,2,3-Butanetriol, glycerol, and 1,3-

Butanediol for a range of solutes.

Materials:

Test solvents: 1,2,3-Butanetriol, glycerol, 1,3-Butanediol

A selection of solutes with varying polarities (e.g., salicylic acid, benzoic acid, menthol,

camphor)

Test tubes and vortex mixer

Analytical balance

Procedure:

For each solvent, prepare a series of test tubes.

To each test tube, add a fixed volume of the solvent (e.g., 5 mL).

Add a small, accurately weighed amount of a solute to the first test tube and vortex to mix.

Observe if the solute dissolves completely.

If the solute dissolves, add an additional weighed amount and repeat the process until the

solution is saturated (i.e., solid solute remains undissolved).

Record the total amount of solute dissolved in the fixed volume of solvent for each solvent-

solute pair.

Compare the results to rank the solvents in terms of their ability to dissolve each solute.
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Performance in Polymer Synthesis
The properties of polymers are highly dependent on the monomers used in their synthesis. The

inclusion of a triol like 1,2,3-Butanetriol can introduce branching and cross-linking, which can

significantly affect the polymer's thermal and mechanical properties.

Table 3: Expected Impact of Polyol Choice on Polyester Properties

Property Effect of Glycerol
Effect of 1,3-
Butanediol

Expected Effect of
1,2,3-Butanetriol

Cross-link Density High None (linear polymer) Moderate to High

Glass Transition Temp

(Tg)
Increases Lower than with triols Increases

Tensile Strength
Increases (up to a

point)

Varies with

formulation
Increases

Flexibility Decreases Generally higher Moderate

The use of a triol like glycerol leads to a high degree of cross-linking, resulting in a rigid and

often brittle polymer. In contrast, a diol like 1,3-Butanediol produces linear polyesters that are

typically more flexible. 1,2,3-Butanetriol, with its three hydroxyl groups, offers a middle ground,

allowing for the creation of polymers with a controlled degree of cross-linking, potentially

leading to materials with a desirable balance of strength and flexibility.

Experimental Workflow: Synthesis and Characterization of Polyesters
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Caption: Workflow for polyester synthesis and characterization.

Experimental Protocol: Synthesis of Polyester Resins

Objective: To synthesize polyester resins using different polyols for comparative analysis.

Materials:

Polyols: 1,2,3-Butanetriol, glycerol, 1,3-Butanediol

Dicarboxylic acid (e.g., phthalic anhydride, adipic acid)

Catalyst (e.g., p-toluenesulfonic acid)

Reaction vessel with a stirrer, thermometer, and condenser

Heating mantle
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Procedure:

Charge the reaction vessel with the desired molar ratio of polyol and dicarboxylic acid.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture with stirring to a temperature of 180-200°C.

Water will be formed as a byproduct of the esterification reaction and should be removed

through the condenser.

Monitor the reaction by measuring the acid value of the mixture at regular intervals.

Continue the reaction until the desired acid value is reached, indicating the desired degree of

polymerization.

Cool the resulting polyester resin to room temperature.

Characterization:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of ester linkages.

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and melting point (Tm).

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

Tensile and Flexural Testing: To measure the mechanical properties such as tensile strength,

modulus, and elongation at break.

Limitations of 1,2,3-Butanetriol
Despite its promising applications, the widespread use of 1,2,3-Butanetriol is hampered by

several limitations.

Production Challenges
Traditional chemical synthesis routes for 1,2,3-Butanetriol can be complex and may involve

multiple steps, leading to higher production costs and the generation of hazardous waste.
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While biotechnological production methods using renewable feedstocks are being developed,

they are still in the early stages and often suffer from low yields and titers, making them not yet

economically competitive with established chemical processes for other polyols.[4]

Limited Commercial Availability and Cost
Compared to glycerol, which is a readily available and inexpensive byproduct of biodiesel

production, 1,2,3-Butanetriol is a specialty chemical with fewer suppliers and a higher cost.

This economic factor is a significant barrier to its use in large-scale, cost-sensitive applications.

Lack of Extensive Toxicological Data
While generally considered to have low toxicity, the toxicological database for 1,2,3-
Butanetriol is not as extensive as that for widely used alternatives like glycerol and propylene

glycol. GHS classifications indicate that it can be harmful if swallowed and causes skin and eye

irritation.[1] Further studies are needed to fully establish its safety profile for various

applications, particularly in pharmaceuticals and consumer products.

Conclusion
1,2,3-Butanetriol is a promising polyol with the potential to be a valuable component in a

variety of formulations, particularly in the synthesis of polymers with tailored properties. Its

trifunctional nature offers a unique advantage for creating cross-linked or branched structures

that can enhance material performance. However, for it to become a mainstream alternative to

established polyols like glycerol and 1,3-Butanediol, several hurdles must be overcome.

Advances in production technology to improve yields and reduce costs are crucial.

Furthermore, a more comprehensive body of research providing direct, quantitative

comparisons of its performance in key applications such as a humectant and solvent is needed

to fully elucidate its benefits and drawbacks. As research and development in these areas

continue, 1,2,3-Butanetriol may find its niche as a specialty chemical that enables the creation

of materials with unique and desirable properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Butanetriol
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BWU4IG3WAC
https://www.tcichemicals.com/US/en/p/B0918
https://www.smolecule.com/products/s584362
https://labproinc.com/products/123-butanetriol-5ml-b0918-5ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8182942.htm
https://talcottlab.tamu.edu/wp-content/uploads/sites/108/2019/01/Fundamentals-of-Aw-Decagon.pdf
https://www.benchchem.com/product/b1208628#literature-review-of-1-2-3-butanetriol-applications-and-limitations
https://www.benchchem.com/product/b1208628#literature-review-of-1-2-3-butanetriol-applications-and-limitations
https://www.benchchem.com/product/b1208628#literature-review-of-1-2-3-butanetriol-applications-and-limitations
https://www.benchchem.com/product/b1208628#literature-review-of-1-2-3-butanetriol-applications-and-limitations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

